Cas no 2107273-84-5 (N,N'-bis-(azide-PEG3)-chlorocyclohexenyl Cy7)

• Product Name: N,N'-bis-(azide-PEG3)-chlorocyclohexenyl Cy7
• CAS No: 2107273-84-5
• MF: C₄₆H₆₂Cl₂N₈O₆
• MW: 893.940489292145
• CID: 4638622
• PubChem ID: 146026277
• Update Time: 2025-05-21

N,N'-bis-(azide-PEG3)-chlorocyclohexenyl Cy7 Chemical and Physical Properties

Names and Identifiers

• N,N'-bis-(azide-PEG3)-chlorocyclohexenyl Cy7
• DA-55874
• (2Z)-1-[2-[2-[2-(2-azidoethoxy)ethoxy]ethoxy]ethyl]-2-[(2Z)-2-[3-[(E)-2-[1-[2-[2-[2-(2-azidoethoxy)ethoxy]ethoxy]ethyl]-3,3-dimethylindol-1-ium-2-yl]ethenyl]-2-chlorocyclohex-2-en-1-ylidene]ethylidene]-3,3-dimethylindole;chloride
• HY-141079
• 2107273-84-5
• CS-0115548
• 1-(2-{2-[2-(2-azidoethoxy)ethoxy]ethoxy}ethyl)-2-[(1E)-2-[(3Z)-3-{2-[(2Z)-1-(2-{2-[2-(2-azidoethoxy)ethoxy]ethoxy}ethyl)-3,3-dimethyl-2,3-dihydro-1H-indol-2-ylidene]ethylidene}-2-chlorocyclohex-1-en-1-yl]ethenyl]-3,3-dimethyl-3H-indol-1-ium chloride

• Inchi： 1S/C46H62ClN8O6.ClH/c1-45(2)38-12-5-7-14-40(38)54(22-26-58-30-34-60-32-28-56-24-20-50-52-48)42(45)18-16-36-10-9-11-37(44(36)47)17-19-43-46(3,4)39-13-6-8-15-41(39)55(43)23-27-59-31-35-61-33-29-57-25-21-51-53-49;/h5-8,12-19H,9-11,20-35H2,1-4H3;1H/q+1;/p-1
• InChI Key： AGTYTVSFKGQCDO-UHFFFAOYSA-M
• SMILES： C(N1C(C(C)(C)C2=CC=CC=C12)=CC=C1CCCC(C=CC2C(C3=CC=CC=C3[N+]=2CCOCCOCCOCCN=[N+]=[N-])(C)C)=C1Cl)COCCOCCOCCN=[N+]=[N-].[Cl-]

Computed Properties

• Exact Mass: 892.4169371g/mol
• Monoisotopic Mass: 892.4169371g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 62
• Rotatable Bond Count: 27
• Complexity: 1540
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 90.4Ų

Additional information on N,N'-bis-(azide-PEG3)-chlorocyclohexenyl Cy7

N,N'-bis-(azide-PEG3)-chlorocyclohexenyl Cy7: A Cutting-Edge Fluorescent Probe for Advanced Research

In the rapidly evolving field of bioimaging and molecular probes, N,N'-bis-(azide-PEG3)-chlorocyclohexenyl Cy7 (CAS No. 2107273-84-5) has emerged as a powerful tool for researchers. This near-infrared (NIR) fluorescent dye combines the excellent optical properties of Cy7 with the versatile reactivity of azide-PEG3 groups, making it ideal for various click chemistry applications and bioconjugation studies.

The compound's unique structure features a chlorocyclohexenyl core with two azide-PEG3 arms, providing excellent water solubility and multiple sites for bioorthogonal reactions. With its NIR emission around 770 nm, this probe offers deep tissue penetration and minimal background interference - properties highly sought after in in vivo imaging and cancer research.

Recent studies highlight the growing importance of N,N'-bis-(azide-PEG3)-chlorocyclohexenyl Cy7 in theranostic applications, particularly in the development of targeted drug delivery systems. Researchers are increasingly using this compound to track nanoparticle distribution and study drug release kinetics in animal models. Its compatibility with copper-free click chemistry makes it especially valuable for live-cell imaging experiments.

The PEG3 spacer in N,N'-bis-(azide-PEG3)-chlorocyclohexenyl Cy7 provides several advantages: improved solubility, reduced steric hindrance during conjugation, and enhanced stability in biological systems. These features address common challenges in fluorescent labeling that many researchers encounter when working with hydrophobic dyes or large biomolecules.

From a technical perspective, the azide groups in this compound enable efficient conjugation with alkyne-modified biomolecules through strain-promoted azide-alkyne cycloaddition (SPAAC). This property has made N,N'-bis-(azide-PEG3)-chlorocyclohexenyl Cy7 particularly popular in proteomics research and cell surface labeling applications.

In the context of current research trends, this compound is finding increasing use in immuno-oncology studies, where researchers are developing novel methods to track immune cell trafficking and monitor tumor microenvironment changes. The compound's NIR fluorescence properties make it ideal for these applications, as they allow for non-invasive monitoring over extended periods.

Quality control of N,N'-bis-(azide-PEG3)-chlorocyclohexenyl Cy7 is crucial for research reproducibility. Reputable suppliers typically provide comprehensive characterization data including HPLC purity, mass spectrometry confirmation, and absorption/emission spectra. These quality indicators help researchers select the appropriate product for their specific applications.

Storage and handling recommendations for this compound typically suggest protection from light and moisture, with storage at -20°C under inert atmosphere. Proper handling ensures maximum stability and performance in biological assays and imaging experiments.

The development of N,N'-bis-(azide-PEG3)-chlorocyclohexenyl Cy7 represents an important advancement in molecular imaging probes. Its dual azide functionality allows for more complex labeling strategies compared to mono-functionalized dyes, enabling researchers to create sophisticated multivalent imaging agents for advanced studies.

As research in precision medicine and personalized therapeutics continues to grow, compounds like N,N'-bis-(azide-PEG3)-chlorocyclohexenyl Cy7 will play increasingly important roles. Their ability to provide real-time, high-resolution imaging data supports the development of more effective diagnostic and therapeutic approaches.

For researchers considering this compound, it's important to note that the chlorocyclohexenyl moiety offers unique reactivity that can be exploited in additional modification strategies. This feature expands the potential applications beyond standard azide-alkyne click chemistry, providing opportunities for innovative probe design.

In conclusion, N,N'-bis-(azide-PEG3)-chlorocyclohexenyl Cy7 (CAS No. 2107273-84-5) represents a versatile and powerful tool in modern chemical biology and bioimaging research. Its combination of NIR fluorescence, dual azide functionality, and PEG spacer technology addresses many current challenges in molecular probe development, making it a valuable asset for researchers across multiple disciplines.